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Compound Name: UDP-a-D-Galactose disodium salt

CAS No.: 137868-52-1

Cat. No.: B1245140

Get Quote

Introduction: The Significance of
Galactosyltransferases
Galactosyltransferases (GTs) are a crucial class of glycosyltransferase enzymes responsible

for the transfer of a galactose moiety from an activated donor substrate, typically Uridine

Diphosphate-Galactose (UDP-Gal), to a specific acceptor molecule.[1][2] This acceptor can be

a monosaccharide, an oligosaccharide chain on a protein (glycoprotein), or a lipid (glycolipid).

This enzymatic process, known as galactosylation, is fundamental to the synthesis of complex

carbohydrates and glycoconjugates.

These enzymes, such as the well-studied β-1,4-galactosyltransferase 1 (B4GALT1), are

predominantly located in the trans-Golgi apparatus, where they play a pivotal role in the post-

translational modification of proteins.[3][4] The structures they build are not mere decorations;

they are critical for a multitude of biological processes, including intercellular recognition, cell

signaling, adhesion, and immune responses.[4][5] Given their importance, dysregulation of GT
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activity is implicated in various pathological conditions, from developmental disorders to cancer,

making them attractive targets for diagnostics and drug development.

This guide provides a detailed overview of the principles behind GT activity assays and offers

two robust, step-by-step protocols—a classic radiometric method and a modern, high-

throughput luminescent assay—designed for researchers, scientists, and drug development

professionals.

The Core Principle: A Universal Enzymatic Reaction
All galactosyltransferase activity assays are built upon the same fundamental enzymatic

reaction. The enzyme (GT) catalyzes the transfer of galactose from the donor (UDP-Gal) to a

suitable acceptor substrate. This reaction yields two products: the newly galactosylated

acceptor and a Uridine Diphosphate (UDP) molecule.

The goal of any GT assay is to accurately quantify the rate of this reaction, which is achieved

by measuring the formation of one of the products over time.
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1. Prepare Reaction Mix
(Buffer, MnCl₂, Acceptor,
UDP-[³H]Gal, Enzyme)

2. Incubate
(e.g., 37°C for 30-60 min)

3. Stop Reaction
(Add ice-cold water/EDTA)

4. Separate Product
(Load onto Dowex-1 anion

exchange column)

5. Elute Product
(Wash with water)

6. Quantify Radioactivity
(Add eluate to scintillation cocktail

and count using a scintillation counter)
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Step 1: GT Reaction

Step 2: Detection

GT + UDP-Gal + Acceptor

UDP + Galactosylated Acceptor

Incubate

Add UDP Detection Reagent

UDP ➞ ATP

ATP + Luciferin ➞ Light

Measure Luminescence
(Luminometer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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